2-bromobenzyl 3-(propionylamino)benzoate

• IUPAC Name: (2-bromophenyl)methyl 3-(propanoylamino)benzoate
• InChI: InChI=1S/C17H16BrNO3/c1-2-16(20)19-14-8-5-7-12(10-14)17(21)22-11-13-6-3-4-9-15(13)18/h3-10H,2,11H2,1H3,(H,19,20)
• InChI Key: DWFFDPGRDXSOPU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC(=C1)C(=O)OCC2=CC=CC=C2Br
• Molecular Formula: C17H16BrNO3
• Molecular Weight: 362.2 g/mol

Description

2-bromobenzyl 3-(propionylamino)benzoate is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-bromobenzyl 3-(propionylamino)benzoate involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting COX, 2-bromobenzyl 3-(propionylamino)benzoate reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-bromobenzyl 3-(propionylamino)benzoate can reduce inflammation and pain in animal models. It has also been found to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to exhibit good pharmacokinetic properties, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromobenzyl 3-(propionylamino)benzoate in lab experiments include its potential applications in drug discovery and medicinal chemistry. Its inhibitory effect on the COX enzyme makes it a potential candidate for the development of anti-inflammatory and analgesic drugs. However, its limitations include the need for further studies to determine its safety and efficacy in humans.

Future Directions

For the research on 2-bromobenzyl 3-(propionylamino)benzoate include the development of novel drugs based on its structure, the investigation of its potential applications in material science, and the exploration of its mechanisms of action in different biological systems. Further studies are also needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-bromobenzyl 3-(propionylamino)benzoate involves the reaction of 2-bromobenzyl bromide with 3-aminobenzoic acid in the presence of a base such as potassium carbonate. This is followed by the acylation of the resulting compound with propionyl chloride. The final product is obtained after purification and recrystallization.

Scientific Research Applications

2-bromobenzyl 3-(propionylamino)benzoate has been studied for its potential applications in various fields such as drug discovery, medicinal chemistry, and material science. It has been found to exhibit anti-inflammatory, analgesic, and anticancer properties.